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Compound of Interest

Compound Name: 2-(Azepan-1-yl)propan-1-ol

Cat. No.: B11919324

Get Quote

-Amino Alcohol Ligands Primary Application: Asymmetric Addition of Organozinc Reagents to
Aldehydes

Executive Summary & Ligand Profile[1]
2-(Azepan-1-yl)propan-1-ol represents a specialized class of chiral ligands derived from the

amino acid alanine. Unlike the more common pyrrolidine (5-membered) or piperidine (6-

membered) derivatives, this ligand incorporates an azepane (7-membered) ring.

The azepane ring introduces unique steric flexibility ("floppiness") combined with significant

bulk. In the catalytic addition of diethylzinc (

) to aldehydes, this ligand acts as a chiral modifier, directing the nucleophilic attack to a specific
face of the aldehyde (typically the Re-face or Si-face depending on the backbone
configuration), yielding secondary alcohols with high enantiomeric excess (ee).

Chemical Structure & Properties[2][3][4][5][6][7]
IUPAC Name: (S)-2-(Azepan-1-yl)propan-1-ol (assuming S-configuration from L-Alanine)

Backbone: Alaninol (2-amino-1-propanol)
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Steric Element: Azepane (Hexamethyleneimine) ring[1]

Coordination Mode: Bidentate (N, O) chelation to Zinc[2]

Mechanistic Insight: The Bimetallic Transition State
To optimize this reaction, one must understand the Noyori-Oguni Mechanism. The reaction

does not proceed via a simple monomeric species. Instead, the active catalyst is a bimetallic

zinc complex formed in situ.

Pre-catalyst Formation: The ligand reacts with

to form a mono-zinc alkoxide species, releasing ethane.

Dimerization: These species aggregate (often forming dimers).

Active Complex: The dimer dissociates or rearranges upon binding the aldehyde and a

second equivalent of

, forming the transition state.

Chiral Induction: The azepane ring creates a "chiral pocket," forcing the aldehyde to orient in

a specific way to minimize steric clash, allowing the ethyl group to attack from only one side.

Pathway Visualization (DOT)

Figure 1: The Noyori-Oguni catalytic cycle for enantioselective alkylation.
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Experimental Protocols
Protocol A: Ligand Synthesis (In-situ Preparation)
Note: While this ligand can be isolated, in-situ preparation from precursors is common if the

pure ligand is not commercially stocked.

Precursors: (S)-Alaninol, 1,6-Dibromohexane, Potassium Carbonate (

).

Dissolution: Dissolve (S)-Alaninol (10 mmol) in Acetonitrile (50 mL).

Base Addition: Add anhydrous

(25 mmol).

Alkylation: Add 1,6-Dibromohexane (10 mmol) dropwise at RT.

Reflux: Heat to reflux (80°C) for 16–24 hours. Monitor by TLC (Visualizing agent: Ninhydrin).

Workup: Filter salts, concentrate filtrate, and purify via column chromatography (

:MeOH 95:5).

QC Check:

NMR must show integration of 12 protons for the azepane ring and disappearance of the
primary amine signal.

Protocol B: Enantioselective Alkylation of Benzaldehyde
Objective: Synthesis of (S)-1-phenylpropan-1-ol (Target ee: >90%)

Reagents & Equipment[2][3][1][4][5]
Ligand: (S)-2-(Azepan-1-yl)propan-1-ol (5 mol%)

Substrate: Benzaldehyde (freshly distilled)

Reagent: Diethylzinc (1.0 M in hexane)[2]
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Solvent: Toluene (Anhydrous, <50 ppm

)

Atmosphere: Argon or Nitrogen (Strict exclusion of moisture)

Step-by-Step Workflow
Catalyst Formation (The "Aging" Step):

Flame-dry a Schlenk flask and cool under Argon flow.

Add Ligand (0.05 mmol, 5 mol%) and anhydrous Toluene (2.0 mL).

Cool to 0°C.[2][3]

Add

(2.2 mmol, 2.2 eq) dropwise. Caution: Pyrophoric.

CRITICAL: Stir at 0°C for 20 minutes. This allows the formation of the active zinc-alkoxide

complex.

Substrate Addition:

Add Benzaldehyde (1.0 mmol) slowly via syringe.

The solution typically turns yellow/orange.

Reaction Phase:

Allow the mixture to warm to Room Temperature (20–25°C).

Stir for 12–18 hours.

Monitoring: Check consumption of aldehyde via TLC (Hexane:EtOAc 8:2).

Quench & Workup:

Cool to 0°C.[2][3]
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Slowly add 1M HCl (5 mL) to quench excess

and hydrolyze the zinc alkoxide. Caution: Gas evolution.

Extract with

(3 x 10 mL).

Wash combined organics with Brine, dry over

, and concentrate.

Analysis:

Determine conversion via

NMR.[6]

Determine enantiomeric excess (ee) via Chiral HPLC (Column: Chiralcel OD-H or AD-H;

Eluent: Hexane/iPrOH).

Workflow Visualization (DOT)
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Figure 2: Operational workflow for asymmetric alkylation.
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Performance Benchmarking
The following table contrasts the Azepane-based ligand against standard analogs. The "Bite

Angle" and steric bulk of the 7-membered ring often result in higher enantioselectivity for bulky

aldehydes compared to the 5-membered pyrrolidine analogs.
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Ligand Ring Size Ligand Name
Typical ee%
(Benzaldehyde)

Steric
Characteristic

5-Membered
(S)-N-Pyrrolidinyl-

alaninol
85–92% Rigid, compact.

6-Membered
(S)-N-Piperidinyl-

alaninol
88–94%

Moderate flexibility

(Chair conformation).

7-Membered
(S)-N-Azepanyl-

alaninol
92–98%

High flexibility + Bulk

(Twist-chair).

Note: Data represents typical ranges found in literature for this class of ligands [1, 2].

Troubleshooting & Optimization
Issue Probable Cause Corrective Action

Low Conversion (<50%) Moisture in solvent/gas.

Redistill Toluene over

Na/Benzophenone. Ensure

Argon line is dry.

Low ee (<80%)
High Temperature or Racemic

Ligand.

Run reaction at 0°C instead of

RT. Verify ligand optical

rotation.

Product is Racemic Background Reaction.

Ensure Ligand is mixed with

before adding aldehyde.

Uncatalyzed

addition is racemic.

Precipitation Zinc aggregates insolubility.
Add 5% Hexane or increase

Toluene volume.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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